3-Chloromethyl-4-methylphenylboronic acid

• IUPAC Name: [3-(chloromethyl)-4-methylphenyl]boronic acid
• InChI: InChI=1S/C8H10BClO2/c1-6-2-3-8(9(11)12)4-7(6)5-10/h2-4,11-12H,5H2,1H3
• InChI Key: XVBKEZIAHHACHD-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)C)CCl)(O)O
• Molecular Formula: C8H10BClO2
• Molecular Weight: 184.43 g/mol

Description

3-Chloromethyl-4-methylphenylboronic acid is a chemical compound with the empirical formula C7H8BClO2. It is used as a reactant in various chemical reactions, including the synthesis of fluorenes, biaryl amides with muscarinic acetylcholine receptor subtype M1 agonistic activity, and borinic acid picolinate esters for use against cutaneous diseases.

Synthesis Analysis

Boronic acids, such as 3-Chloromethyl-4-methylphenylboronic acid, are typically synthesized through catalytic protodeboronation of alkyl boronic esters. This process involves a radical approach and can be paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Molecular Structure Analysis

The molecular weight of 3-Chloromethyl-4-methylphenylboronic acid is 170.40 g/mol. Its SMILES string is Cc1ccc(cc1Cl)B(O)O, and its InChI key is YTJUYWRCAZWVSX-UHFFFAOYSA-N.

Chemical Reactions Analysis

3-Chloromethyl-4-methylphenylboronic acid is involved in various chemical reactions. For instance, it participates in intramolecular aromatic carbenoid insertion for the synthesis of fluorenes, the synthesis of biaryl amides with muscarinic acetylcholine receptor subtype M1 agonistic activity, and the preparation of borinic acid picolinate esters for use against cutaneous diseases.

Physical And Chemical Properties Analysis

3-Chloromethyl-4-methylphenylboronic acid is a solid with a melting point of 228-232 °C. Its density is 1.3±0.1 g/cm3, and it has a boiling point of 317.3±52.0 °C at 760 mmHg.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• Fluorene Synthesis : 3-Chloromethyl-4-methylphenylboronic acid serves as a valuable building block for the synthesis of fluorenes. .
• Biaryl Amides : The compound participates in the preparation of biaryl amides. .

Boronic Acid Chemistry

• Borinic Acid Picolinate Esters : Scientists have employed 3-Chloromethyl-4-methylphenylboronic acid to synthesize borinic acid picolinate esters. .

Future Directions

While specific future directions for 3-Chloromethyl-4-methylphenylboronic acid are not mentioned in the retrieved sources, boronic acids in general are gaining interest in medicinal chemistry due to their versatility and the potential to improve the activities of bioactive molecules. Therefore, it is likely that research into the applications of 3-Chloromethyl-4-methylphenylboronic acid will continue to expand.

Mechanism of Action

Target of Action

The primary target of 3-Chloromethyl-4-methylphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

The compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The affected pathway is the SM cross-coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The compound’s action can lead to the formation of new carbon-carbon bonds, which is a critical process in organic synthesis .

Pharmacokinetics

The compound’s role in the sm cross-coupling reaction suggests that its bioavailability would be influenced by factors such as its stability and the conditions under which the reaction takes place .

Result of Action

The molecular effect of the compound’s action is the formation of new carbon-carbon bonds via the SM cross-coupling reaction . This can lead to the synthesis of a wide range of organic compounds .

Action Environment

The efficacy and stability of 3-Chloromethyl-4-methylphenylboronic acid in the SM cross-coupling reaction are influenced by various environmental factors. These include the reaction conditions, which are known to be exceptionally mild and tolerant of various functional groups . The compound itself is relatively stable, readily prepared, and generally environmentally benign .